8-(4-chlorophenyl)sulfonyl-N,N-diethyl-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-amine

• IUPAC Name: 8-(4-chlorophenyl)sulfonyl-N,N-diethyl-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-amine
• InChI: InChI=1S/C21H21ClN2O4S/c1-3-24(4-2)21-16-11-18-19(28-10-9-27-18)12-17(16)23-13-20(21)29(25,26)15-7-5-14(22)6-8-15/h5-8,11-13H,3-4,9-10H2,1-2H3
• InChI Key: CUYNRCPJOCVLFO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=C(C=NC2=CC3=C(C=C21)OCCO3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H21ClN2O4S
• Molecular Weight: 432.9 g/mol

Description

Molecular Structure Analysis

The compound contains several functional groups, including a sulfonyl group attached to a 4-chlorophenyl group, a diethylamine group, and a [1,4]dioxino[2,3-g]quinolin-9-amine group. These groups are likely to influence the compound’s reactivity and properties.

Scientific Research Applications

Reactivity and Interaction Studies

• Sulfur-Centered Radical Reactivity: Research on the reactivity of sulfur-centered radicals with various aromatic aminoxyls, including quinolinic structures, has shown the formation of deoxygenated derivatives, namely the corresponding amines. This study provides insights into the mechanisms involving sulfur-centered radicals, which could be relevant for understanding the chemical behavior of compounds similar to 8-(4-chlorophenyl)sulfonyl-N,N-diethyl-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-amine in radical-induced reactions (Damiani et al., 1999).

Antimicrobial Activity and Metal Chelation

• Synthesis and Antimicrobial Activity: A study on the synthesis and characterization of metal chelates of quinoline derivatives demonstrates their antimicrobial properties. Such research highlights the potential of quinoline-based compounds, including those structurally related to 8-(4-chlorophenyl)sulfonyl-N,N-diethyl-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-amine, in developing new antimicrobial agents (Patel, 2009).

Fluorescence Sensing and Biological Zinc Detection

• Fluorescence-Based Zinc Detection: The development of quinoline-derivatized fluoresceins for sensing biological Zn(II) showcases the application of quinoline derivatives in biological sensing. This research outlines the potential use of compounds like 8-(4-chlorophenyl)sulfonyl-N,N-diethyl-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-amine in creating fluorescent probes for bioimaging and sensing applications (Nolan et al., 2005).

Anticancer Research and Apoptotic Effects

• Pro-apoptotic Effects in Cancer Cells: The synthesis and evaluation of sulfonamide derivatives, including quinolinic compounds, have shown promising pro-apoptotic effects in cancer cells by activating specific cellular pathways. This suggests a potential therapeutic application of quinoline sulfonamides in cancer treatment (Cumaoğlu et al., 2015).

Chemical Synthesis and Structural Analysis

• Crystal Structure Analysis: Investigations into the crystal structures of quinolinic compounds have contributed to a deeper understanding of their molecular configurations, which is crucial for the design and synthesis of chemically and pharmacologically relevant compounds (Smith et al., 2004).